Cas no 666848-11-9 (5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine)

• Product Name: 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine
• CAS No: 666848-11-9
• MF: C₁₅H₂₆IN₃O₄Si
• MW: 467.3746
• MDL: MFCD09264239
• CID: 1711371
• PubChem ID: 57352415
• Update Time: 2025-05-19

5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(2R,4S,5R)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxyoxolan-2-yl]-5-iodopyrimidin-2-one
• 5'-O-TERT-BUTYLMETHYLSILYL-2'-DEOXY-5-IODOCYTIDINE
• 5'-O-(TERT-BUTYLDIMETHYLSILYL)-5-IODO-2'-DEOXYCYTIDINE
• 5'-O-TBDMS-5-Iodo-2'-DeoxyCytidine
• GKUIXIRTAVPIGD-QJPTWQEYSA-N
• 5'-O-[tert-Butyl(dimethyl)silyl]-2'-deoxy-5-iodocytidine
• 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-5-iodo-Cytidine
• 4-Amino-1-((2R,4S,5R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one
• MFCD09264239
• 4-amino-1-[(2R,4S,5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-4-hydroxyoxolan-2-yl]-5-iodo-1,2-dihydropyrimidin-2-one
• DS-19672
• C15H26IN3O4Si
• AKOS030566974
• DTXSID40722512
• 4-amino-1-[(2R,4S,5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-4-hydroxyoxolan-2-yl]-5-iodopyrimidin-2-one
• SCHEMBL2124467
• CS-0160913
• AC-32242
• 666848-11-9
• 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine

• MDL： MFCD09264239
• Inchi： 1S/C15H26IN3O4Si/c1-15(2,3)24(4,5)22-8-11-10(20)6-12(23-11)19-7-9(16)13(17)18-14(19)21/h7,10-12,20H,6,8H2,1-5H3,(H2,17,18,21)/t10-,11+,12+/m0/s1
• InChI Key： GKUIXIRTAVPIGD-QJPTWQEYSA-N
• SMILES： IC1C(N([H])[H])=NC(N(C=1[H])[C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])O[Si](C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O1)O[H])=O

Computed Properties

• Exact Mass: 467.07373g/mol
• Monoisotopic Mass: 467.07373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 485.7±55.0 °C at 760 mmHg
• Flash Point: 247.5±31.5 °C
• PSA: 100.59000
• LogP: 2.44270
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine

Comprehensive Overview of 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine (CAS No. 666848-11-9): Properties, Applications, and Research Insights

The compound 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine (CAS No. 666848-11-9) is a modified nucleoside derivative with significant relevance in biochemical research and pharmaceutical development. This molecule, often abbreviated as TBDMS-5-iodo-dC, features a tert-butyldimethylsilyl (TBDMS) protecting group at the 5'-hydroxyl position and an iodine substitution at the 5-position of the cytidine base. Its unique structure makes it a valuable intermediate in oligonucleotide synthesis, particularly for antisense therapies and gene editing technologies like CRISPR-Cas9.

In recent years, the demand for modified nucleosides has surged due to their applications in mRNA vaccines and therapeutic oligonucleotides. Researchers frequently search for "TBDMS-protected nucleosides" or "5-iodocytidine derivatives" to explore their roles in drug discovery. The iodo-substitution in this compound enables cross-coupling reactions, such as Sonogashira or Suzuki couplings, which are pivotal for bioconjugation and probe development in molecular diagnostics.

The stability imparted by the TBDMS group is another critical feature, as it prevents unwanted side reactions during solid-phase synthesis of DNA/RNA analogs. This aligns with the growing interest in "nucleoside protecting groups" and "DNA synthesis reagents" among synthetic chemists. Furthermore, the compound’s solubility in organic solvents like acetonitrile and DMF facilitates its use in automated synthesizers, a topic frequently queried in biotechnology forums.

From a mechanistic perspective, 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine serves as a precursor for radiolabeled probes in imaging studies, addressing the rising demand for "PET tracer synthesis" and "nucleoside-based diagnostics." Its compatibility with click chemistry protocols also makes it a candidate for targeted drug delivery systems, a hot topic in nanomedicine research.

Quality control of this compound often involves HPLC and mass spectrometry, with users frequently searching for "CAS 666848-11-9 purity analysis." Suppliers typically provide it as a white to off-white powder, stored under inert conditions to maintain stability. The compound’s molecular weight (467.34 g/mol) and melting point data are critical for experimental reproducibility, another frequently discussed aspect in scientific literature.

In summary, 5'-O-tert-Butyldimethylsilyl-2'-deoxy-5-iodocytidine (CAS No. 666848-11-9) bridges chemical biology and therapeutic innovation. Its versatility in nucleic acid chemistry and alignment with trends like "precision medicine" and "synthetic biology" ensure its continued relevance in both academic and industrial settings.